Cas no 870063-18-6 (1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene)

1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene is a fluorinated aromatic compound featuring both bromo and fluoro substituents, along with a trifluoroethoxy side chain. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing fluorine-containing motifs into target molecules. The presence of bromine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the trifluoroethoxy group contributes to increased lipophilicity and metabolic stability in derived compounds. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for advanced organic synthesis. Suitable for use under inert atmospheres, it is typically handled in controlled environments to ensure purity and performance.

1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene structure

870063-18-6 structure

Product Name:1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene

CAS No:870063-18-6

MF:C₈H₅BrF₄O

MW:273.022315740585

CID:1858638

PubChem ID:57984511

Update Time:2025-10-22

1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)-
- SCHEMBL3295756
- A1-06912
- 1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene
- AT32634
- AKOS020109239
- EN300-5064768
- 1-Bromo-4-fluoro-2-(2,2,2-trifluoro-ethoxy)-benzene
- 1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxyl)benzene
- 870063-18-6
- 1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene
- Inchi： 1S/C8H5BrF4O/c9-6-2-1-5(10)3-7(6)14-4-8(11,12)13/h1-3H,4H2
- InChI Key： BEJOCBPQBFEUNB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1OCC(F)(F)F)F

Computed Properties

Exact Mass: 271.94599g/mol
Monoisotopic Mass: 271.94599g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 9.2Å²

1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B183780-250mg	1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6		250mg	$ 440.00	2022-06-07
TRC	B183780-500mg	1-Bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6		500mg	$ 730.00	2022-06-07
Enamine	EN300-5064768-0.05g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	0.05g	$168.0	2023-05-23
Enamine	EN300-5064768-0.1g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	0.1g	$252.0	2023-05-23
Enamine	EN300-5064768-0.25g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	0.25g	$361.0	2023-05-23
Enamine	EN300-5064768-0.5g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	0.5g	$569.0	2023-05-23
Enamine	EN300-5064768-1.0g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	1g	$728.0	2023-05-23
Enamine	EN300-5064768-2.5g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	2.5g	$1428.0	2023-05-23
Enamine	EN300-5064768-5.0g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	5g	$2110.0	2023-05-23
Enamine	EN300-5064768-10.0g	1-bromo-4-fluoro-2-(2,2,2-trifluoroethoxy)benzene	870063-18-6	95%	10g	$3131.0	2023-05-23